Cas no 55502-82-4 (Cyclopentaneheptanoic acid, 2-formyl-5-hydroxy-)

• Product Name: Cyclopentaneheptanoic acid, 2-formyl-5-hydroxy-
• CAS No: 55502-82-4
• MF: C₁₃H₂₂O₄
• MW: 242.311384677887
• CID: 351758
• PubChem ID: 12719291
• Update Time: 2025-04-19

Cyclopentaneheptanoic acid, 2-formyl-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneheptanoic acid, 2-formyl-5-hydroxy-
• 7-(2-formyl-5-hydroxycyclopentyl)heptanoic acid
• SCHEMBL11491403
• DTXSID00507948
• 55502-82-4
• 7-(2-formyl-5-hydroxy-cyclopentyl)-heptanoic acid

• Inchi： 1S/C13H22O4/c14-9-10-7-8-12(15)11(10)5-3-1-2-4-6-13(16)17/h9-12,15H,1-8H2,(H,16,17)
• InChI Key： XLVLANYGAPINLP-UHFFFAOYSA-N
• SMILES： OC1CCC(C=O)C1CCCCCCC(=O)O

Computed Properties

• Exact Mass: 242.15186
• Monoisotopic Mass: 242.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6